N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C21H25FN2O3/c1-16-2-8-19(9-3-16)27-15-21(25)23-14-20(24-10-12-26-13-11-24)17-4-6-18(22)7-5-17/h2-9,20H,10-15H2,1H3,(H,23,25)
• InChI Key: FZDWGWZZMZNBPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC(C2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C21H25FN2O3
• Molecular Weight: 372.4 g/mol

Description

N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(p-tolyloxy)acetamide, also known as FMT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FMT belongs to the class of compounds known as amides, which are widely used in medicinal chemistry for their diverse pharmacological properties.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(p-tolyloxy)acetamide has been explored in the context of chemical synthesis and the study of its structural properties. For instance, research on the formation of paracetamol adducts with morpholine highlights its role in the development of novel cocrystals with potential implications for pharmaceutical formulations (Oswald et al., 2002). Additionally, its derivatives have been investigated for their chemoselective acetylation properties, which are crucial for synthesizing intermediates for antimalarial drugs, showcasing its significance in green chemistry applications (Magadum & Yadav, 2018).

Biological Activity and Pharmaceutical Potential

The biological activities of compounds related to N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(p-tolyloxy)acetamide, especially those involving morpholine and acetamide groups, have been extensively studied. For example, thiazolyl N-benzyl-substituted acetamide derivatives, including those with morpholino groups, exhibit Src kinase inhibitory and anticancer activities, indicating the potential of such compounds in cancer therapy (Fallah-Tafti et al., 2011). Another study on the synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study highlights the antimicrobial potential of morpholinoacetamide derivatives, underscoring their importance in addressing antibiotic resistance (Jayadevappa et al., 2012).

Antioxidant and Antifungal Applications

Compounds structurally related to N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(p-tolyloxy)acetamide have been evaluated for their antioxidant and antifungal properties. For instance, 2-(2-oxo-morpholin-3-yl)-acetamide derivatives were identified as broad-spectrum antifungal agents against Candida and Aspergillus species, providing a basis for developing new antifungal therapies (Bardiot et al., 2015). Additionally, studies on amidoalkyl-2-naphthol derivatives, including those with acetamide groups, have shown significant free radical scavenging activity, suggesting their potential as antioxidants (Boudebbous et al., 2021).